Cas no 2229159-50-4 (3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid)

3-(2-Chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid is a pyridine-based carboxylic acid derivative with notable applications in agrochemical and pharmaceutical research. Its structural features, including the chloro and methyl substituents on the pyridine ring and the hydroxy-methylpropanoic acid moiety, contribute to its reactivity and potential as an intermediate in synthetic chemistry. The compound exhibits stability under standard conditions, facilitating handling and storage. Its versatility allows for further functionalization, making it valuable for developing herbicides, insecticides, or bioactive molecules. The presence of both hydroxyl and carboxyl groups enhances its solubility in polar solvents, supporting its use in aqueous or organic reaction systems. This compound is particularly useful for researchers exploring novel heterocyclic frameworks.
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid structure
2229159-50-4 structure
Product Name:3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid
CAS No:2229159-50-4
MF:C10H12ClNO3
MW:229.660181999207
CID:5910052
PubChem ID:165654134
Update Time:2025-10-18

3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid
    • 2229159-50-4
    • EN300-1980459
    • Inchi: 1S/C10H12ClNO3/c1-6-3-4-7(8(11)12-6)5-10(2,15)9(13)14/h3-4,15H,5H2,1-2H3,(H,13,14)
    • InChI Key: HJXFAPKPMCDOMG-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(C)N=1)CC(C(=O)O)(C)O

Computed Properties

  • Exact Mass: 229.0505709g/mol
  • Monoisotopic Mass: 229.0505709g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 70.4Ų

3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1980459-0.05g
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid
2229159-50-4
0.05g
$1212.0 2023-09-16
Enamine
EN300-1980459-0.1g
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid
2229159-50-4
0.1g
$1269.0 2023-09-16
Enamine
EN300-1980459-0.25g
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid
2229159-50-4
0.25g
$1328.0 2023-09-16
Enamine
EN300-1980459-0.5g
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid
2229159-50-4
0.5g
$1385.0 2023-09-16
Enamine
EN300-1980459-1.0g
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid
2229159-50-4
1g
$1442.0 2023-06-02
Enamine
EN300-1980459-2.5g
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid
2229159-50-4
2.5g
$2828.0 2023-09-16
Enamine
EN300-1980459-5.0g
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid
2229159-50-4
5g
$4184.0 2023-06-02
Enamine
EN300-1980459-10.0g
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid
2229159-50-4
10g
$6205.0 2023-06-02
Enamine
EN300-1980459-1g
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid
2229159-50-4
1g
$1442.0 2023-09-16
Enamine
EN300-1980459-5g
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid
2229159-50-4
5g
$4184.0 2023-09-16

Additional information on 3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid

Introduction to 3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2229159-50-4)

3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2229159-50-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including its chloro and methyl substituents on the pyridine ring, as well as the hydroxymethyl side chain, contribute to its distinct chemical properties and reactivity.

The pyridine core of this compound serves as a versatile scaffold for medicinal chemists, enabling modifications that can fine-tune its pharmacological profile. Pyridine derivatives are particularly interesting because they can interact with various biological targets, including enzymes and receptors, due to their ability to form hydrogen bonds and hydrophobic interactions. In recent years, there has been a surge in research focused on developing novel pyridine-based compounds for therapeutic purposes, driven by their potential to address unmet medical needs.

One of the most compelling aspects of 3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid is its structural complexity, which allows for multiple points of functionalization. This flexibility is crucial in drug design, as it enables chemists to optimize key pharmacokinetic and pharmacodynamic properties. For instance, the presence of a chloro group at the 2-position of the pyridine ring can enhance binding affinity by participating in halogen bonding interactions, while the methyl group at the 6-position can influence metabolic stability and solubility.

The hydroxymethyl side chain attached to the propanoic acid moiety adds another layer of functionality to this compound. This group can serve as a site for further derivatization, allowing for the creation of more complex molecules with enhanced biological activity. Hydroxymethyl groups are particularly valuable in drug design because they can participate in hydrogen bonding networks, which are essential for receptor binding and enzyme inhibition.

Recent advancements in computational chemistry have facilitated the rapid screening of pyridine derivatives like 3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid for potential therapeutic applications. Machine learning models have been trained on large datasets of bioactive compounds to predict their biological activity and identify promising candidates for further investigation. These computational tools have significantly accelerated the drug discovery process, enabling researchers to focus on the most promising molecules with greater efficiency.

In vitro studies have begun to uncover the potential biological activities of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to various diseases. For example, modifications of the pyridine ring have been shown to modulate the activity of kinases and other enzymes involved in signal transduction pathways. Additionally, the hydroxymethyl group may interact with metabolic enzymes, influencing drug clearance and bioavailability.

The synthesis of 3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as cross-coupling reactions, nucleophilic substitutions, and stereoselective additions have been employed to construct the desired framework efficiently. The development of novel catalysts has further improved yields and reduced reaction times, making it feasible to produce this compound on a larger scale for research purposes.

The pharmaceutical industry is increasingly interested in developing small molecule inhibitors based on pyridine derivatives due to their broad range of biological activities. These compounds have shown promise in treating conditions such as cancer, inflammation, and neurodegenerative diseases. The structural features of 3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid make it a compelling candidate for further exploration in this context.

Future research directions may focus on exploring analogs of this compound that exhibit enhanced potency or selectivity. By systematically modifying various functional groups within the molecule, researchers can identify structural motifs that optimize biological activity while minimizing side effects. Additionally, studies may investigate how different substituents influence metabolic stability and pharmacokinetic properties.

The development of new synthetic routes will also be crucial for scaling up production and making this compound more accessible for therapeutic applications. Advances in green chemistry principles could enable more sustainable synthesis methods that reduce waste and energy consumption without compromising yield or purity.

In conclusion,3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2229159-50-4) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its versatility as a scaffold for medicinal chemistry makes it an attractive starting point for developing novel therapeutics targeting various diseases.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD